Cas no 881040-29-5 (2,6-dimethyl 1H-indole-2,6-dicarboxylate)

2,6-dimethyl 1H-indole-2,6-dicarboxylate structure

881040-29-5 structure

Product Name:2,6-dimethyl 1H-indole-2,6-dicarboxylate

CAS No:881040-29-5

Molecular Formula:C₁₂H₁₁NO₄

Molecular Weight:233.220043420792

MDL:MFCD06653349

CID:69238

PubChem ID:4715254

2,6-dimethyl 1H-indole-2,6-dicarboxylate Properties

Names and Identifiers

- Dimethyl 1H-indole-2,6-dicarboxylate
- diethyl 1H-indole-2,6-dicarboxylate
- 2,6-dimethyl ester 1H-Indole-2,6-dicarboxylic acid
- 1H-indole-2,6-dicarboxylic acid dimethyl ester
- 1H-INDOLE-2,6-DICARBOXYLIC ACID,2,6-DIMETHYL ESTER
- DIMETHYL INDOLE-2,6-DICARBOXYLATE
- 1H-Indole-2,6-dicarboxylicacid, dimethyl ester (9CI)
- 2,6-dimethyl 1H-indole-2,6-dicarboxylate
- 1H-Indole-2,6-dicarboxylic acid, dimethyl ester (9CI)
- 2,6-Dimethyl 1H-indole-2,6-dicarboxylate (ACI)
- CS-0054389
- EN300-1086719
- 1H-INDOLE-2,6-DICARBOXYLIC ACID, 2,6-DIMETHYL ESTER
- BS-49591
- 881040-29-5
- DTXSID30405847
- AC-22710
- SCHEMBL6421763
- MFCD06653349
- dimethyl1H-indole-2,6-dicarboxylate
- AKOS001476664
- J-504694
- +Expand
- MDL： MFCD06653349
- InChIKey： WBAMUOTUHSKBPC-UHFFFAOYSA-N
- Inchi： 1S/C12H11NO4/c1-16-11(14)8-4-3-7-5-10(12(15)17-2)13-9(7)6-8/h3-6,13H,1-2H3
- SMILES： O=C(C1C=C2C(C=C(C(OC)=O)N2)=CC=1)OC

Computed Properties

Exact Mass: 233.06900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 233.069
Heavy Atom Count: 17
Complexity: 318
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 7
Surface Charge: 0
Topological Polar Surface Area: 68.4A^2

Experimental Properties

LogP: 1.74110
PSA: 68.39000
Refractive Index: 1.615
Boiling Point: 400.1 °C at 760 mmHg
Flash Point: 400.1 °C at 760 mmHg
Density: 1.312

2,6-dimethyl 1H-indole-2,6-dicarboxylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004ER0-250mg	Dimethyl 1H-indole-2,6-dicarboxylate	881040-29-5	97%	250mg	$16.00	2024-04-20
A2B Chem LLC	AC04940-250mg	Dimethyl 1h-indole-2,6-dicarboxylate	881040-29-5	97%	250mg	$15.00	2024-04-19
Aaron	AR004EZC-250mg	Dimethyl 1H-indole-2,6-dicarboxylate	881040-29-5	98%	250mg	$12.00
abcr	AB449390-250 mg	Dimethyl indole-2,6-dicarboxylate; .	881040-29-5		250mg	€120.60	2023-04-22
Alichem	A199008274-5g	Dimethyl 1H-indole-2,6-dicarboxylate	881040-29-5	97%	5g	$888.00	2023-08-31
Ambeed	A387496-250mg	Dimethyl 1H-indole-2,6-dicarboxylate	881040-29-5	97%	250mg	$20.0
Chemenu	CM147979-500g	Dimethyl 1H-indole-2,6-dicarboxylate	881040-29-5	95%+	500g	$883	2021-08-05
Enamine	EN300-1086719-0.1g	2,6-dimethyl 1H-indole-2,6-dicarboxylate	881040-29-5	95%	0.1g	$32.0	2023-10-27
eNovation Chemicals LLC	Y0993017-5g	Dimethyl 1H-indole-2,6-dicarboxylate	881040-29-5	95%	5g	$1350	2022-09-10
Fluorochem	064542-250mg	Dimethyl 1H-indole-2,6-dicarboxylate	881040-29-5	95%	250mg	￡124.00	2022-03-01

2,6-dimethyl 1H-indole-2,6-dicarboxylate Synthesis

Synthetic Circuit 1

1586740-60-4

881040-29-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Dabco , Cuprous iodide Solvents: 1,4-Dioxane ; 5 h, reflux

Reference

CuI-catalyzed intramolecular cyclization of 3-(2-aminophenyl)-2-bromoacrylate: synthesis of 2-carboxyindoles

Xiao, Xiong; Chen, Tian-Qi; Ren, Jiangmeng; Chen, Wei-Dong; Zeng, Bu-Bing, Tetrahedron Letters, 2014, 55(13), 2056-2060

Synthetic Circuit 2

863870-44-4

630-08-0

67-56-1

881040-29-5

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Catalysts: Triphenylphosphine , Dichlorobis(triphenylphosphine)palladium Solvents: Methanol , Tetrahydrofuran ; 10 atm, rt; 20 h, 110 °C

Reference

Tandem Palladium-Catalyzed N,C-Coupling/Carbonylation Sequence for the Synthesis of 2-Carboxyindoles

Vieira, Tiago O.; Meaney, Laura A.; Shi, Yong-Ling; Alper, Howard, Organic Letters, 2008, 10(21), 4899-4901